Cas no 3174-74-1 (3,6-dihydro-2H-pyran)
3,6-Dihydro-2H-pyran is a versatile heterocyclic compound used as an intermediate in organic synthesis. Its cyclic ether structure and reactive double bond make it valuable for constructing complex molecular frameworks, particularly in pharmaceuticals and agrochemicals. It offers excellent reactivity in Diels-Alder and ring-opening reactions, facilitating efficient synthetic routes.
3,6-dihydro-2H-pyran structure
Product Name:3,6-dihydro-2H-pyran
CAS No:3174-74-1
MF:C5H8O
MW:84.1164216995239
MDL:MFCD17171194
CID:313329
PubChem ID:520540
Update Time:2025-06-17
3,6-dihydro-2H-pyran Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran, 3,6-dihydro-
- 3,6-Dihydro-2H-pyran
- 1-methyl-3-oxocyclohexanecarbonitrile
- 2,3-dihydropyran
- 2H-Pyran,3,6-dihydro
- 3,4-dihydro-2-pyran
- 3,4-dihydropyran
- 5,6-Dihydro-2H-pyran
- 5,6-dihydropyran
- EN300-85988
- MFCD17171194
- AKOS005265074
- AC-33900
- InChI=1/C5H8O/c1-2-4-6-5-3-1/h1-2H,3-5H
- C5H8O
- GS-5636
- SB11484
- 3 pound not6-dihydro-2H-pyran
- CS-W004275
- BCP23557
- A802263
- FT-0696066
- AM9907
- 3174-74-1
- DTXSID10953679
- MUGSKSNNEORSJG-UHFFFAOYSA-N
- DB-347857
- DTXCID001381724
- 3,6-dihydro-2H-pyran
-
- MDL： MFCD17171194
- Inchi： 1S/C5H8O/c1-2-4-6-5-3-1/h1-2H,3-5H2
- InChI Key： MUGSKSNNEORSJG-UHFFFAOYSA-N
- SMILES： O1CC=CCC1
Computed Properties
- Exact Mass: 84.05750
- Monoisotopic Mass: 84.057515
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 57
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 0.8
Experimental Properties
- Density: 0.926
- Boiling Point: 100.3°Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.447
- PSA: 9.23000
- LogP: 0.96290
3,6-dihydro-2H-pyran Security Information
- Hazardous Material transportation number：UN 1993
- Packing Group：II
- Hazard Level：3.1
- Packing Group：II
- Safety Term：3.1
- HazardClass：3.1
- PackingGroup：II
3,6-dihydro-2H-pyran Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,6-dihydro-2H-pyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D854861-25g |
3,6-Dihydro-2H-pyran |
3174-74-1 | 97% | 25g |
2,222.00 | 2021-05-17 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB06925-100g |
3,6-dihydro-2H-pyran |
3174-74-1 | 97% | 100g |
$765 | 2023-09-07 | |
| TRC | D449755-1g |
3,6-Dihydro-2H-pyran |
3174-74-1 | 1g |
$ 170.00 | 2022-06-05 | ||
| TRC | D449755-10g |
3,6-Dihydro-2H-pyran |
3174-74-1 | 10g |
$ 1360.00 | 2022-06-05 | ||
| Alichem | A119002820-5g |
3,6-Dihydro-2H-pyran |
3174-74-1 | 96% | 5g |
$167.00 | 2023-09-02 | |
| Alichem | A119002820-25g |
3,6-Dihydro-2H-pyran |
3174-74-1 | 96% | 25g |
$613.20 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AF338-5g |
3,6-dihydro-2H-pyran |
3174-74-1 | 96% | 5g |
￥441.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AF338-200mg |
3,6-dihydro-2H-pyran |
3174-74-1 | 96% | 200mg |
60CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AF338-1g |
3,6-dihydro-2H-pyran |
3174-74-1 | 96% | 1g |
￥126.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AF338-25g |
3,6-dihydro-2H-pyran |
3174-74-1 | 96% | 25g |
2007CNY | 2021-05-07 |
3,6-dihydro-2H-pyran Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3174-74-1)3,6-dihydro-2H-pyran
Order Number:sfd6815
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3174-74-1)3,6-二氢吡喃
Order Number:LE27066656
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
Price ($):discuss personally
Email:18501500038@163.com
3,6-dihydro-2H-pyran Related Literature
-
1. Synthesis of 4-trifluoromethanesulfonate substituted 3,6-dihydropyrans and their application in various C–C coupling reactionsAnil K. Saikia,Priya Ghosh,Ashutosh K. Kautarya RSC Adv. 2016 6 44774
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2. Desymmetrisation of meso difuryl alcohols, diols and their derivatives: complementary directed and undirected asymmetric dihydroxylation reactionsRobert Hodgson,Tahir Majid,Adam Nelson J. Chem. Soc. Perkin Trans. 1 2002 1631
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3. The mechanism of thermal eliminations. Part 25. Arrhenius data for pyrolysis of isochroman-3-one, benzyl methyl ether, 2-hydroxyethylbenzene, phenyl acetate, and 3,4-dihydro-2H-pyranRoger Taylor J. Chem. Soc. Perkin Trans. 2 1988 183
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Somasekhar Bondalapati,Udagandla C. Reddy,Pipas Saha,Anil K. Saikia Org. Biomol. Chem. 2011 9 3428
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5. Thermal decomposition of 3,6-dihydro-2H-pyranHenry M. Frey,Susan P. Lodge J. Chem. Soc. Perkin Trans. 2 1979 1463
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